Cas no 1325307-43-4 (2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid)

• Product Name: 2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid
• CAS No: 1325307-43-4
• MF: C₁₅H₁₁N₃O₃S
• MW: 313.331141710281
• CID: 4588476
• Update Time: 2025-06-14

2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-yl]sulfanyl}acetic acid
• 2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid

• Inchi： 1S/C15H11N3O3S/c19-13(20)9-22-12-7-6-11(8-16-12)15-17-14(18-21-15)10-4-2-1-3-5-10/h1-8H,9H2,(H,19,20)
• InChI Key： QYBHJXAAKWQBPF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1=NC=C(C2ON=C(C3=CC=CC=C3)N=2)C=C1

Additional information on 2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid

Comprehensive Overview of 2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid (CAS No. 1325307-43-4)

In the realm of pharmaceutical and agrochemical research, 2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid (CAS No. 1325307-43-4) has emerged as a compound of significant interest. This molecule, characterized by its unique oxadiazole and pyridine moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's sulfanyl acetic acid group further contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of heterocyclic compounds, a class of molecules frequently explored for their biological activities. With the growing demand for novel small molecule inhibitors and biocompatible materials, 1325307-43-4 has garnered attention in both academic and industrial settings.

One of the most discussed topics in modern chemistry is the search for sustainable synthesis methods. In this context, 2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid is often mentioned as a candidate for green chemistry applications. Its potential to be synthesized via catalyst-free reactions or microwave-assisted techniques aligns with the global push toward environmentally friendly practices. This aspect is particularly relevant to researchers looking for ways to reduce waste and energy consumption in chemical production.

Another area of interest is the compound's potential in medicinal chemistry. The 1,2,4-oxadiazole ring, a key feature of this molecule, is known for its pharmacophore properties, often associated with anti-inflammatory, antimicrobial, and anticancer activities. As the pharmaceutical industry continues to explore targeted therapies, 1325307-43-4 could play a pivotal role in the design of next-generation drugs. Questions like "How does 2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid interact with enzyme active sites?" or "What are its ADME (Absorption, Distribution, Metabolism, Excretion) profiles?" are frequently searched in scientific databases, reflecting the compound's relevance in drug development.

Beyond pharmaceuticals, this compound is also explored in material science. Its ability to form stable coordination complexes with metals makes it a candidate for applications in organic electronics and sensor technologies. With the rise of flexible electronics and wearable devices, researchers are investigating how such heterocyclic compounds can contribute to the development of lightweight, high-performance materials.

In summary, 2-{5-(3-Phenyl-1,2,4-oxadiazol-5-yl)-pyridin-2-ylsulfanyl}acetic acid (CAS No. 1325307-43-4) represents a multifaceted compound with promising applications across multiple disciplines. Its structural features, combined with the growing emphasis on sustainable chemistry and precision medicine, ensure its continued relevance in scientific research. As more studies uncover its potential, this compound is likely to remain a focal point in the quest for innovative solutions to global challenges.